1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride
Description
1-(1-Benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C11H13N3.2ClH . It has a molecular weight of 260.17 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride is 1S/C11H13N3.2ClH/c12-8-11-6-7-13-14(11)9-10-4-2-1-3-5-10;;/h1-7H,8-9,12H2;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride is a powder at room temperature . Other physical and chemical properties such as boiling point, melting point, and density were not available in the sources I found .Safety and Hazards
According to the safety data sheet, this compound may cause skin irritation or rash, and eye irritation . If inhaled, it is advised to remove the person to fresh air and keep them comfortable for breathing . If it comes in contact with skin or hair, all contaminated clothing should be removed immediately, and the skin should be rinsed with water . If swallowed, the mouth should be rinsed, and a poison center or doctor should be contacted if the person feels unwell .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride involves the reaction of 1-benzyl-1H-pyrazole-5-carboxaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "1-benzyl-1H-pyrazole-5-carboxaldehyde", "methylamine", "reducing agent", "solvent" ], "Reaction": [ "Add 1-benzyl-1H-pyrazole-5-carboxaldehyde to a reaction flask containing a solvent.", "Add methylamine to the reaction flask and stir the mixture at room temperature for several hours.", "Heat the reaction mixture to reflux and continue stirring for several hours.", "Cool the reaction mixture and add a reducing agent to the flask.", "Stir the mixture at room temperature until the reaction is complete.", "Filter the reaction mixture to remove any solids and concentrate the filtrate.", "Add hydrochloric acid to the concentrated solution to yield 1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride as a white solid." ] } | |
CAS RN |
2445794-05-6 |
Product Name |
1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride |
Molecular Formula |
C11H15Cl2N3 |
Molecular Weight |
260.2 |
Purity |
95 |
Origin of Product |
United States |
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